Cas no 921811-22-5 (N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3-methylbutanamide)

• Product Name: N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3-methylbutanamide
• CAS No: 921811-22-5
• MF: C₂₁H₃₂N₂O₃
• MW: 360.490386009216
• CID: 6101192
• PubChem ID: 40887136
• Update Time: 2025-10-29

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3-methylbutanamide
• N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-3-methylbutanamide
• N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-methylbutanamide
• N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-3-methylbutanamide
• AKOS024633030
• 921811-22-5
• F2261-0623

• Inchi： 1S/C21H32N2O3/c1-14(2)9-10-23-17-8-7-16(22-19(24)11-15(3)4)12-18(17)26-13-21(5,6)20(23)25/h7-8,12,14-15H,9-11,13H2,1-6H3,(H,22,24)
• InChI Key： LRESYRDKECRKSS-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CCC(C)C)C2=CC=1)(=O)CC(C)C

Computed Properties

• Exact Mass: 360.24129289g/mol
• Monoisotopic Mass: 360.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3-methylbutanamide

Introduction to N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3-methylbutanamide (CAS No. 921811-22-5)

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3-methylbutanamide (CAS No. 921811-22-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the benzoxazepine class, which is well-known for its potential applications in the development of bioactive molecules. The benzoxazepine scaffold is characterized by a fused heterocyclic system containing both oxygen and nitrogen atoms, making it a versatile platform for designing molecules with diverse pharmacological activities.

The structural complexity of N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3-methylbutanamide is further enhanced by the presence of multiple substituents that contribute to its overall functionality. The N-terminal amide group and the bulky side chains at the 3 and 5 positions of the benzoxazepine ring suggest potential interactions with biological targets. Specifically, the amide moiety can engage in hydrogen bonding with polar residues in proteins or enzymes, while the alkyl chains may interact through hydrophobic interactions.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. Benzoxazepines have been extensively studied for their role in modulating various biological pathways. For instance, certain benzoxazepine derivatives have shown promise in treating neurological disorders due to their ability to interact with neurotransmitter receptors. The compound in question may exhibit similar properties, making it a valuable candidate for further investigation.

The synthesis of N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3-methylbutanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the bulky 3-methylbutyl group at the 5 position of the benzoxazepine ring adds complexity to the synthesis but also enhances the compound's solubility and bioavailability. This feature is particularly important for drug development, as poor solubility can significantly limit a molecule's therapeutic efficacy.

The pharmacological profile of N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-y1l-yl-